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Compound of Interest

Compound Name:
4-Bromo-3-chloro-6-iodo-2-

methylaniline

CAS No.: 1196051-66-7

Cat. No.: B2700619

Get Quote

Substituted anilines are a cornerstone of modern medicinal chemistry and materials science.[1]

[2][3] Their unique electronic properties, synthetic versatility, and ability to engage in crucial

hydrogen bonding interactions have solidified their status as a "privileged structure" in drug

discovery.[1][2] These motifs are integral to a wide array of therapeutic agents, from pioneering

sulfonamide antibiotics to revolutionary tyrosine kinase inhibitors (TKIs) used in oncology.[1]

The strategic functionalization of the aniline ring allows for the precise tuning of a compound's

pharmacological properties, including bioavailability, target selectivity, and metabolic stability.[4]

Within this class, polyhalogenated anilines represent a particularly powerful platform for

synthetic innovation. The 4-Bromo-3-chloro-6-iodo-2-methylaniline scaffold is a prime

example of a highly versatile building block. Its distinction lies in the presence of three different

halogen atoms (I, Br, Cl) on the aniline ring. This unique arrangement provides a hierarchical

set of reactive handles for sequential, site-selective functionalization through modern catalytic

methods, most notably palladium-catalyzed cross-coupling reactions.[5] The reactivity of these

halogens is governed by the carbon-halogen (C-X) bond strength, which follows the trend C-I <

C-Br < C-Cl.[5][6] This guide will explore the synthesis of this core scaffold, delve into the

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 1 / 11 Tech Support

https://www.benchchem.com/product/b2700619#bc-rfq
https://pdf.benchchem.com/8060/potential_applications_of_substituted_anilines_in_medicinal_chemistry.pdf
https://www.benchchem.com/pdf/Application_Notes_and_Protocols_for_2_Substituted_Aniline_Derivatives_in_Medicinal_Chemistry.pdf
https://www.yufenggp.com/resources/exploring-the-properties-and-applications-of-aniline-and-n-methylaniline.html
https://pdf.benchchem.com/8060/potential_applications_of_substituted_anilines_in_medicinal_chemistry.pdf
https://www.benchchem.com/pdf/Application_Notes_and_Protocols_for_2_Substituted_Aniline_Derivatives_in_Medicinal_Chemistry.pdf
https://pdf.benchchem.com/8060/potential_applications_of_substituted_anilines_in_medicinal_chemistry.pdf
https://cresset-group.com/news/aniline-replacement-drug-compounds-chinese/
https://www.benchchem.com/product/b2700619/docs?utm_src=pdf-body#introduction-the-privileged-role-of-substituted-anilines-in-modern-chemistry
https://www.benchchem.com/pdf/reactivity_comparison_of_halogenated_anilines_in_cross_coupling.pdf
https://www.benchchem.com/pdf/reactivity_comparison_of_halogenated_anilines_in_cross_coupling.pdf
https://pdf.benchchem.com/55/A_Comparative_Study_of_Halogenated_Anilines_in_Suzuki_Coupling_A_Guide_for_Researchers.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2700619?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


strategic, stepwise derivatization it enables, and discuss the potential applications of its

derivatives in drug development.

The Core Scaffold: Physicochemical Properties and
Spectroscopic Signature
The 4-Bromo-3-chloro-6-iodo-2-methylaniline core is a solid at room temperature with the

following key properties.

Property Value Source

CAS Number 1196051-66-7 [7]

Molecular Formula C₇H₇BrClIN [8][9]

Molecular Weight 346.39 g/mol [7]

IUPAC Name
4-bromo-3-chloro-6-iodo-2-

methylaniline
[7]

SMILES NC(C(C)=C(Cl)C(Br)=C1)=C1I [7]

Monoisotopic Mass 346.85529 Da -

Predicted XLogP3 3.9 -

Spectroscopic Characterization (Predicted)
While experimental spectra for this specific molecule are not widely published, we can predict

its key NMR features based on established principles.[10] The complex substitution pattern will

result in a unique spectroscopic signature.

¹H NMR: The aromatic region would likely display two singlets or two narrowly coupled

doublets, corresponding to the protons at the C5 and C-H positions. The methyl group would

appear as a singlet in the upfield region (~2.0-2.5 ppm), and the amine protons would

present as a broad singlet.

¹³C NMR: The spectrum would show seven distinct carbon signals. The carbons attached to

the halogens will be significantly affected. The carbon attached to iodine (C6) is expected to
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appear at a relatively high field (low ppm value) due to the "heavy atom effect," while the

carbons attached to bromine (C4) and chlorine (C3) will also show characteristic shifts.[10]

Strategic Derivatization via Sequential Cross-
Coupling
The primary synthetic value of 4-Bromo-3-chloro-6-iodo-2-methylaniline lies in the

differential reactivity of its three C-X bonds. This allows for a stepwise and controlled

introduction of diverse functionalities. Palladium-catalyzed cross-coupling reactions are the

premier tools for these transformations.[11]
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Stage 1: Selective Reaction at the Carbon-Iodine Bond
The C-I bond is the weakest and therefore the most reactive in palladium-catalyzed cycles.[6]

This allows for highly selective functionalization at the C6 position under mild conditions,

leaving the C-Br and C-Cl bonds untouched.

Key Reactions:

Suzuki-Miyaura Coupling: Introduction of aryl or vinyl groups using boronic acids.

Sonogashira Coupling: Formation of C-C triple bonds with terminal alkynes.

Heck Coupling: Vinylation with alkenes.

Buchwald-Hartwig Amination: Introduction of primary or secondary amines.[5]

Generalized Protocol: Suzuki-Miyaura Coupling at the C-I Position

This protocol is representative and based on standard procedures for iodoanilines.[6]

Reagent Setup: In a dry Schlenk flask under an inert atmosphere (Argon or Nitrogen),

combine 4-Bromo-3-chloro-6-iodo-2-methylaniline (1.0 mmol), the desired arylboronic

acid (1.2 mmol), and a base such as K₃PO₄ or Cs₂CO₃ (2.5 mmol).

Catalyst Addition: Add the palladium catalyst, for example, Pd(PPh₃)₄ (0.03 mmol, 3 mol%),

or a combination of a palladium source like Pd₂(dba)₃ and a suitable ligand.

Solvent Addition: Add an appropriate solvent system, such as a mixture of dioxane and water

(e.g., 4:1 ratio, 5 mL).

Reaction: Heat the mixture with vigorous stirring at a moderate temperature (e.g., 80-90 °C)

for 4-12 hours. Monitor the reaction progress using TLC or LC-MS.

Workup: After completion, cool the reaction to room temperature. Dilute with ethyl acetate

(20 mL) and wash with water (2 x 15 mL) and brine (15 mL).

Purification: Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under

reduced pressure. Purify the crude product by column chromatography on silica gel.
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Causality Behind Choices:

Catalyst: Pd(PPh₃)₄ is often effective for reactive C-I bonds and is commercially available

and easy to handle.

Base & Solvent: The choice of a carbonate base and an aqueous solvent system is typical

for Suzuki reactions, facilitating the transmetalation step of the catalytic cycle.

Temperature: The relatively mild temperature ensures selectivity, preventing premature

reaction at the C-Br bond.

Stage 2: Sequential Reaction at the Carbon-Bromine
Bond
Once the C-I bond has been functionalized, the C-Br bond becomes the most reactive site.

More forcing conditions are typically required to achieve oxidative addition at this stronger

bond.[5]

Key Reactions: The same set of cross-coupling reactions can be employed, but they will

require a more active catalyst system or higher temperatures.

Causality Behind Choices:

Catalyst System: To activate the C-Br bond in the presence of the now-modified, more

complex substrate, a more robust catalyst may be needed. This often involves using a

combination of a palladium precursor (e.g., Pd(OAc)₂) and a specialized phosphine ligand

(e.g., XPhos, SPhos). These ligands are bulky and electron-rich, promoting the rate-

determining oxidative addition step for less reactive aryl halides.[5]

Temperature: Increasing the temperature to 100-120 °C provides the necessary energy to

overcome the higher activation barrier of C-Br bond cleavage.

Stage 3: Functionalization of the Carbon-Chlorine Bond
The C-Cl bond is the strongest and least reactive, making its functionalization the most

challenging step.[6] This transformation requires highly active, state-of-the-art catalyst systems.

The inertness of the C-Cl bond in the initial stages is, however, a key advantage of the scaffold,
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as it allows for a wide range of chemistry to be performed at the other positions without

interference.

Causality Behind Choices:

Catalyst System: Activation of aryl chlorides often necessitates specialized palladium

catalysts with highly electron-rich and sterically demanding biarylphosphine ligands (e.g.,

Buchwald-type ligands) or N-heterocyclic carbene (NHC) ligands. These create a highly

reactive, coordinatively unsaturated palladium(0) species essential for cleaving the strong C-

Cl bond.

Application in Kinase Inhibitor Drug Discovery
The substituted aniline moiety is a classic pharmacophore in the design of kinase inhibitors,

which are crucial in cancer therapy.[1][2] These drugs typically function by competing with ATP

for binding in the kinase domain. The aniline nitrogen often forms a critical hydrogen bond with

the "hinge" region of the kinase. The various substituents on the ring project into different

pockets (solvent-exposed regions, hydrophobic pockets) to confer potency and selectivity.

The 4-Bromo-3-chloro-6-iodo-2-methylaniline scaffold is exceptionally well-suited for

generating libraries of potential kinase inhibitors.
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Caption: Scaffold application in kinase inhibitor design.

Hinge-Binding: The core aniline's NH₂ group can serve as the essential hydrogen bond

donor to the kinase hinge region.

Hydrophobic Targeting (C6): A large, hydrophobic aryl group, installed via Suzuki coupling at

the reactive C-I position, can be designed to occupy a deep hydrophobic pocket, significantly

enhancing binding affinity.

Solubility and Selectivity (C4): A polar or flexible group, introduced via Buchwald-Hartwig

amination at the C-Br position, can extend into the solvent-exposed region, improving the

compound's pharmacokinetic properties and helping to fine-tune selectivity against other

kinases.

Fine-Tuning (C3): The chlorine atom at C3 provides steric and electronic influence, and while

it can be functionalized, its presence alone helps to lock the conformation of adjacent

groups.
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This modular approach allows for the rapid generation of a diverse chemical library from a

single, advanced starting material, accelerating the hit-to-lead optimization process in drug

discovery.[12]

Conclusion and Future Outlook
The 4-Bromo-3-chloro-6-iodo-2-methylaniline scaffold is more than just a complex molecule;

it is a pre-programmed platform for synthetic efficiency. The hierarchical reactivity of its three

distinct halogen substituents allows for a logical and predictable sequence of derivatization

using robust palladium-catalyzed cross-coupling reactions. This enables chemists to build

molecular complexity in a controlled manner, making it an ideal starting point for the synthesis

of compound libraries targeting complex biological systems like protein kinases. While many

drug candidates containing anilines can face challenges with metabolic instability or toxicity, the

ability to precisely decorate every position on this scaffold offers a powerful tool to mitigate

such liabilities through chemical modification.[4][13] As the demand for novel, three-

dimensional chemical matter continues to grow in drug discovery, versatile and strategically-

designed building blocks like this will be indispensable.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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